Cas no 2418719-87-4 (Methyl 1-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate)

• Product Name: Methyl 1-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate
• CAS No: 2418719-87-4
• MF: C₁₉H₂₁NO₃
• MW: 311.374945402145
• CID: 5359362
• Update Time: 2025-06-16

Methyl 1-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate
• methyl 1-{[1-(cyclopropylmethyl)aziridin-2-yl]methoxy}naphthalene-2-carboxylate
• Z4244372835

• Inchi： 1S/C19H21NO3/c1-22-19(21)17-9-8-14-4-2-3-5-16(14)18(17)23-12-15-11-20(15)10-13-6-7-13/h2-5,8-9,13,15H,6-7,10-12H2,1H3
• InChI Key： CPDFUIFRVUKUDY-UHFFFAOYSA-N
• SMILES： O(C1=C(C(=O)OC)C=CC2C=CC=CC1=2)CC1CN1CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 436
• XLogP3: 3.6
• Topological Polar Surface Area: 38.5

Additional information on Methyl 1-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate

Methyl 1-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]naphthalene-2-carboxylate (CAS No. 2418719-87-4): A Comprehensive Overview

Methyl 1-[[1-(cyclopropylmethyl)aziridin-2-yl)methoxy]naphthalene-2-carboxylate (CAS No. 2418719-87-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, presents a unique combination of functional groups that make it a promising candidate for various biochemical applications. The presence of an aziridine moiety and a naphthalene core in its molecular framework suggests potential utility in the development of novel therapeutic agents.

The aziridine group is a highly reactive nitrogen-containing heterocycle that has been extensively studied for its ability to participate in various chemical transformations, including nucleophilic substitution reactions. This reactivity makes it an attractive scaffold for designing molecules that can interact with biological targets in a precise manner. In contrast, the naphthalene ring system is well-known for its stability and versatility in pharmaceutical applications, often serving as a pharmacophore in many drugs due to its ability to modulate electronic properties and binding affinities.

Recent advancements in medicinal chemistry have highlighted the importance of bioisosteric replacements and structural modifications to optimize drug-like properties. The compound under discussion incorporates both cyclopropyl and methoxy substituents, which are known to influence solubility, metabolic stability, and binding interactions. The cyclopropylmethyl group, in particular, has been shown to enhance lipophilicity while maintaining favorable pharmacokinetic profiles, making it a valuable component in drug design.

One of the most intriguing aspects of Methyl 1-[[1-(cyclopropylmethyl)aziridin-2-yl)methoxy]naphthalene-2-carboxylate is its potential as a prodrug or intermediate in the synthesis of more complex molecules. The aziridine moiety can be selectively modified through ring-opening reactions with various nucleophiles, allowing for the introduction of diverse functional groups at specific positions. This flexibility is particularly useful in the development of targeted therapies where precise molecular architecture is critical for efficacy.

Current research in the field of kinase inhibition has identified naphthalene derivatives as promising candidates due to their ability to disrupt aberrant signaling pathways involved in diseases such as cancer. The compound’s structure suggests potential interactions with kinases or other enzymes by leveraging the hydrophobic interactions provided by the naphthalene core and steric hindrance from the cyclopropylmethyl group. Additionally, the methoxy group can serve as a point of attachment for further derivatization, enabling the creation of more specialized analogs.

The synthesis of Methyl 1-[[1-(cyclopropylmethyl)aziridin-2-yl)methoxy]naphthalene-2-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions at the aziridine carbon center, followed by esterification to introduce the methyl carboxylate functionality. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing reaction times and minimizing byproduct formation.

In terms of biological activity, preliminary studies have suggested that derivatives of this compound may exhibit anti-inflammatory, antimicrobial, or even anticancer properties. The aziridine group’s ability to form covalent bonds with biological targets could lead to potent inhibitors of key enzymes or receptors involved in disease pathways. Furthermore, computational modeling has been instrumental in predicting binding modes and optimizing lead compounds based on structural features similar to Methyl 1-[[1-(cyclopropylmethyl)aziridin-2-yl)methoxy]naphthalene-2-carboxylate.

The pharmaceutical industry continues to invest heavily in exploring novel molecular scaffolds like those presented by this compound. The integration of advanced synthetic techniques with high-throughput screening has accelerated the discovery process, allowing researchers to rapidly assess biological activity and refine structures for improved efficacy. As such, Methyl 1-[[1-(cyclopropylmethyl)aziridin-2-yl)methoxy]naphthalene-2-carboxylate represents a significant asset in the quest for next-generation therapeutics.

Future directions for research on this compound may include exploring its role as a bioconjugate carrier or investigating its potential use in chemotherapy regimens. The ability to modify both the aziridine and naphthalene portions independently provides a rich palette for designing molecules with tailored properties. Additionally, understanding how different substituents influence physicochemical parameters such as solubility and permeability will be crucial for optimizing drug delivery systems.

In conclusion, Methyl 1-[[1-(cyclopropylmethyl)aziridin-2-yl)methoxy]naphthalene-2-carboxylate (CAS No. 2418719-87-4) is a structurally complex yet versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development into novel therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing drug discovery efforts worldwide.